Cas no 2763758-60-5 (3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride)

• Product Name: 3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride
• CAS No: 2763758-60-5
• MF: C₇H₉BrClNOS
• MW: 270.574458837509
• CID: 5560030
• PubChem ID: 165997297
• Update Time: 2025-10-28

3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37353943
• 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride
• 2763758-60-5
• 3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride

• Inchi： 1S/C7H8BrNOS.ClH/c8-6-2-1-5(11-6)7(9)3-10-4-7;/h1-2H,3-4,9H2;1H
• InChI Key： OAICMEIESFHBHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(COC2)N)S1.Cl

Computed Properties

• Exact Mass: 268.92768g/mol
• Monoisotopic Mass: 268.92768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5Ų

Additional information on 3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride

3-(5-Bromothiophen-2-yl)oxetan-3-amine Hydrochloride: A Comprehensive Overview

3-(5-Bromothiophen-2-yl)oxetan-3-amine hydrochloride (CAS No. 2763758-60-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromothiophene moiety with an oxetane ring and an amine group. The bromothiophene ring, specifically at the 5-position, introduces electronic and steric effects that play a crucial role in its chemical reactivity and biological activity.

The synthesis of 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, ring-opening polymerization, and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. This has made the compound more accessible for research and potential commercial applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride exhibits potent activity in various biological systems. For instance, it has demonstrated significant anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate key signaling pathways involved in neurodegenerative diseases has positioned it as a potential lead compound in drug discovery efforts.

Recent research has also highlighted the role of 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride in chemical biology. Its unique structure allows it to serve as a versatile building block for constructing complex molecules with diverse functionalities. This has led to its use in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials, which are at the forefront of materials science.

The application of 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride extends beyond the laboratory. Its stability under physiological conditions and favorable pharmacokinetic properties make it an attractive candidate for drug delivery systems. Researchers have explored its potential as a carrier for targeted drug delivery, leveraging its ability to encapsulate therapeutic agents and release them in a controlled manner.

In conclusion, 3-(5-bromothiophen-2-yloxetan)-3-amine hydrochloride (CAS No. 2763758-60-) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with its diverse biological and material properties, continues to drive innovative research and development efforts. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.